Cas no 2309459-87-6 (Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate)

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate is a brominated spirocyclic compound featuring a pyridine moiety and a protected amine group. Its key structural advantages include the presence of a reactive bromine substituent, enabling further functionalization via cross-coupling reactions, and a tert-butoxycarbonyl (Boc)-protected azaspiro[4.5]decane scaffold, which enhances stability while allowing selective deprotection for downstream modifications. The hydroxyl group adds versatility for derivatization or chiral synthesis applications. This compound is particularly useful in medicinal chemistry and drug discovery as an intermediate for constructing complex heterocyclic frameworks. Its well-defined stereochemistry and functional group compatibility make it a valuable building block for targeted synthetic pathways.
Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate structure
2309459-87-6 structure
Product Name:Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
CAS No:2309459-87-6
MF:C19H27BrN2O3
MW:411.33328461647
CID:5923346
PubChem ID:165778408
Update Time:2025-05-20

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2309459-87-6
    • EN300-7428812
    • tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
    • Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
    • Inchi: 1S/C19H27BrN2O3/c1-17(2,3)25-16(23)22-10-8-18(9-11-22)6-7-19(24,13-18)15-5-4-14(20)12-21-15/h4-5,12,24H,6-11,13H2,1-3H3
    • InChI Key: QYJYISCFTPISSZ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1(CCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)O

Computed Properties

  • Exact Mass: 410.12051g/mol
  • Monoisotopic Mass: 410.12051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.7Ų

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

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Additional information on Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate

Research Brief on Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2309459-87-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2309459-87-6), as versatile intermediates in drug discovery. This compound, characterized by its unique spirocyclic structure and functional groups, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various diseases, including neurological disorders and cancer.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound as a key intermediate in the development of novel kinase inhibitors. The research team employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of the target molecule. The presence of the bromopyridinyl moiety was particularly emphasized for its role in facilitating further functionalization via cross-coupling reactions, a critical step in diversifying the compound's applications.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate in the synthesis of potent and selective serotonin receptor modulators. The patent highlights the compound's ability to serve as a scaffold for introducing various pharmacophores, thereby enabling the fine-tuning of pharmacological properties. This approach has shown promise in preclinical models of depression and anxiety, with improved bioavailability and reduced off-target effects compared to existing therapeutics.

In addition to its synthetic applications, the compound has been investigated for its intrinsic biological activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this spirocyclic structure exhibit moderate inhibitory activity against specific isoforms of phosphodiesterase (PDE), an enzyme family implicated in neurodegenerative diseases. The hydroxyl group at the 2-position was identified as a critical determinant of binding affinity, suggesting opportunities for structure-activity relationship (SAR) optimization.

From a technical perspective, recent analytical advancements have enabled more precise characterization of this compound. A collaborative study between academic and industrial researchers (Analytical Chemistry, 2023) developed a robust HPLC-MS method for quantifying trace impurities in batches of Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate, addressing previous challenges in quality control for pharmaceutical applications. This methodological improvement is expected to facilitate the compound's transition from research-scale to industrial production.

Looking forward, the versatility of this spirocyclic compound continues to inspire new research directions. Current investigations are exploring its potential as a building block for PROTACs (Proteolysis Targeting Chimeras), with preliminary results indicating successful incorporation into bifunctional molecules targeting oncoproteins. Furthermore, computational studies are underway to predict novel derivatives with enhanced pharmacokinetic properties, leveraging the compound's modular structure for virtual screening campaigns.

In conclusion, Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2309459-87-6) represents a valuable chemical tool in modern drug discovery, with demonstrated applications across multiple therapeutic areas. Its unique structural features, combined with recent synthetic and analytical advancements, position this compound as a promising candidate for the development of next-generation pharmaceuticals. Continued research in this area is expected to yield novel insights into structure-activity relationships and expand the compound's utility in addressing unmet medical needs.

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